Physicochemical Differentiation vs. Unsubstituted Core Analog
The target compound differs from its simplest structural analog—4-(2,3-dichlorobenzoyl)morpholine—by the presence of a 1-aminoethyl substituent at the morpholine 2-position. This structural addition reduces computed logP (XLogP3) from ~2.10 to 1.8, increases TPSA from ~40.5 Ų to 55.6 Ų, and introduces a primary amine (pKa ~9.5–10.5 predicted) capable of protonation at physiological pH [1]. These differences are computationally derived and have not been experimentally validated for this specific compound.
ΔTPSA ≈ +15 Ų
| Evidence Dimension | Computed XLogP3 (lipophilicity) |
|---|---|
| Target Compound Data | XLogP3 = 1.8 |
| Comparator Or Baseline | 4-(2,3-Dichlorobenzoyl)morpholine: estimated XLogP3 ~2.10 |
| Quantified Difference | ΔXLogP3 ≈ –0.3 |
| Conditions | Computed by XLogP3 3.0 (PubChem) for target; comparator value estimated from structurally analogous 4-(3,4-dichlorobenzoyl)morpholine (Hit2Lead data: LogP = 2.17). |
Why This Matters
The lower logP and higher TPSA of the target compound predict improved aqueous solubility and reduced passive membrane permeability relative to the amine-lacking analog, directly impacting its suitability as a fragment or scaffold for oral bioavailability optimization.
- [1] PubChem. Compound Summary: 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine. CID 81484784. XLogP3 = 1.8; TPSA = 55.6 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/81484784. View Source
